Cas no 1346252-36-5 (6-(trifluoromethyl)-Phthalazine)
1346252-36-5 structure
Product Name:6-(trifluoromethyl)-Phthalazine
CAS No:1346252-36-5
MF:C9H5F3N2
MW:198.144612073898
CID:1105025
PubChem ID:102289377
Update Time:2025-04-20
6-(trifluoromethyl)-Phthalazine Chemical and Physical Properties
Names and Identifiers
-
- 6-(trifluoromethyl)-Phthalazine
- DB-350222
- 6-(Trifluoromethyl)phthalazine
- 1346252-36-5
- OSUZJQWVRAPVLA-UHFFFAOYSA-N
- Phthalazine, 6-(trifluoromethyl)-
-
- Inchi: 1S/C9H5F3N2/c10-9(11,12)8-2-1-6-4-13-14-5-7(6)3-8/h1-5H
- InChI Key: OSUZJQWVRAPVLA-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=CN=NC=C2C=1)(F)F
Computed Properties
- Exact Mass: 198.04048265g/mol
- Monoisotopic Mass: 198.04048265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 25.8Ų
6-(trifluoromethyl)-Phthalazine Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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